Cas no 362049-55-6 (D-Phenylalanine-d5)

• Product Name: D-Phenylalanine-d5
• CAS No: 362049-55-6
• MF: C₉H₁₁NO₂
• MW: 170.219950914383
• CID: 297090
• PubChem ID: 102601151
• Update Time: 2025-10-28

D-Phenylalanine-d5 Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine-2,3,4,5,6-d5
• D-Phenyl-d5-alanine(9CI)
• D-Phenylalanine-d5
• MS-22926
• CS-0380149
• HY-Y0079S
• D98984
• 362049-55-6
• (2R)-2-amino-3-(2,3,4,5,6-pentadeuteriophenyl)propanoic acid
• (2R)-2-amino-3-[(2,3,4,5,6-?H?)phenyl]propanoic acid
• D-PHENYL-D5-ALANINE

• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m1/s1/i1D,2D,3D,4D,5D
• InChI Key： COLNVLDHVKWLRT-NQJMBGHTSA-N
• SMILES： OC([C@@H](CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N)=O

Computed Properties

• Exact Mass: 170.11
• Monoisotopic Mass: 170.11
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32000
• LogP: 1.34130

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita

Additional information on D-Phenylalanine-d5

D-Phenylalanine-d5: A Comprehensive Overview

D-Phenylalanine-d5, with the CAS number 362049-55-6, is a deuterated derivative of D-phenylalanine, an essential amino acid. This compound has gained significant attention in the scientific community due to its unique properties and applications in various fields. The deuterium labeling in D-Phenylalanine-d5 enhances its utility in research, particularly in areas such as metabolomics, proteomics, and drug discovery. This article provides an in-depth exploration of D-Phenylalanine-d5, including its structure, applications, and recent advancements in its use.

D-Phenylalanine-d5 is a chiral compound with a structure similar to its non-deuterated counterpart, but with five hydrogen atoms replaced by deuterium atoms. This substitution does not alter the chemical properties significantly but provides distinct advantages in spectroscopic studies. The deuterium labeling allows for easier detection and quantification of the compound in complex matrices, making it invaluable in analytical chemistry and biological research.

One of the most notable applications of D-Phenylalanine-d5 is in the field of metabolomics. Researchers use this compound as an internal standard to normalize data across experiments, ensuring accurate quantification of metabolites. This is particularly important in large-scale studies where variability between samples can significantly impact results. Recent studies have demonstrated the effectiveness of D-Phenylalanine-d5 in improving the reproducibility and reliability of metabolomic analyses.

In proteomics, D-Phenylalanine-d5 serves as a stable isotope label for peptide synthesis. This application is critical in mass spectrometry-based proteomic studies, where precise mass measurements are essential for identifying and quantifying proteins. The use of deuterated amino acids like D-Phenylalanine-d5 has become a standard practice in modern proteomics, enabling researchers to achieve higher sensitivity and specificity in their analyses.

The synthesis of D-Phenylalanine-d5 involves a combination of enzymatic and chemical methods. Recent advancements in synthetic chemistry have led to more efficient and cost-effective production processes. For instance, researchers have developed novel catalysts that facilitate the selective deuteration of phenylalanine derivatives, reducing production time and improving yield.

Another emerging application of D-Phenylalanine-d5 is in drug discovery. Deuterated compounds are increasingly being used as potential therapeutic agents due to their unique pharmacokinetic properties. Studies have shown that D-Phenylalanine-d5 exhibits altered absorption, distribution, metabolism, and excretion (ADME) profiles compared to its non-deuterated counterpart. This makes it a promising candidate for developing drugs with improved efficacy and reduced side effects.

In conclusion, D-Phenylalanine-d5 (CAS No: 362049-55-6) is a versatile compound with wide-ranging applications in scientific research. Its deuterium labeling provides unique advantages in analytical chemistry, proteomics, and drug discovery. As research continues to uncover new uses for this compound, it is likely to play an even more significant role in advancing our understanding of biological systems and developing innovative therapeutic strategies.